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Compound of Interest

Compound Name: Amidosulfuron-13C2,d6

Cat. No.: B15140779

For researchers, scientists, and professionals in drug development, the Certificate of Analysis
(CoA) is a critical document that guarantees the quality, purity, and identity of a reference
standard. This guide provides an in-depth explanation of a typical CoA for Amidosulfuron-
13C2,d6, a stable isotope-labeled internal standard essential for quantitative analytical studies.
By understanding the data and methodologies presented, users can ensure the accuracy and
reliability of their experimental results.

Product Identification and General Information

The initial section of the CoA provides fundamental details about the compound and the
specific batch. This information is crucial for traceability and proper handling.
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Parameter Example Data Description

The common chemical name
Product Name Amidosulfuron-13C2,d6 with isotopic labeling

information.

A unique identifier for the

Catalogue Number AS-C12345
product.
A specific batch identifier for
Lot Number L20250101 ] N
quality control and traceability.
The elemental composition,
Molecular Formula C713C2H9DsNs07S2 indicating two 13C and six
deuterium atoms.
The mass of the molecule,
Molecular Weight 377.40 g/mol accounting for the heavier

isotopes.

The Chemical Abstracts
CAS Number 120923-37-7 (unlabeled) Service registry number for the

parent compound.

Recommended conditions to
Storage Conditions -20°C, Protect from light maintain the integrity of the

compound.

The date until which the
Expiry Date 2027-10-24 manufacturer guarantees the

product specifications.

Quantitative Analysis: Purity and Isotopic
Enrichment

This core section of the CoA presents the quantitative data that defines the quality of the
standard. These values are determined through rigorous analytical testing.

Chemical Purity
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Test Method Specification Result
Purity by HPLC HPLC-UV >98.0% 99.5%
Purity by gNMR 1H-NMR =298.0% 99.2%

Isotopic Purity

Test Method Specification Result

) ) =99 atom % 13C, =99 99.6 atom % 13C, 99.8
Isotopic Enrichment LC-MS/MS

atom % D atom % D
Unlabeled Content LC-MS/MS <0.5% 0.1%
Identity Confirmation
Test Method Result
1H-NMR Spectroscopy 400 MHz, DMSO-ds Conforms to structure
Mass Spectrometry ESI-MS Conforms to structure

Residual Solvents and Water Content

Test Method Specification Result
Residual Solvents GC-HS As per USP <467> <0.1% Acetone
Water Content Karl Fischer Titration <0.5% 0.2%

Experimental Protocols

Detailed methodologies are essential for the replication and verification of the presented data.

High-Performance Liquid Chromatography (HPLC)

 Instrument: Agilent 1260 Infinity Il or equivalent

e Column: C18, 4.6 x 150 mm, 5 pm
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Mobile Phase: A: 0.1% Formic acid in Water; B: Acetonitrile

Gradient: 20% B to 80% B over 15 minutes

Flow Rate: 1.0 mL/min

Detection: UV at 240 nm

Injection Volume: 10 pL

Quantitative Nuclear Magnetic Resonance (QNMR)

e Instrument: Bruker Avance 400 MHz or equivalent
e Solvent: Dimethyl Sulfoxide-de (DMSO-ds)
« Internal Standard: Maleic Anhydride

o Method: The purity is calculated by comparing the integral of a characteristic proton signal of
the analyte with the integral of the known internal standard.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

e Instrument: Sciex Triple Quad 5500 or equivalent
« lonization: Electrospray lonization (ESI), Positive Mode

» Method: The sample is infused, and the mass-to-charge ratios of the labeled and unlabeled
species are monitored to determine the isotopic enrichment.

Gas Chromatography-Headspace (GC-HS)

e Instrument: Agilent 7890B GC with 7697A Headspace Sampler or equivalent
e Column: DB-624, 30 m x 0.32 mm, 1.8 ym
e Oven Program: 40°C (5 min), then 10°C/min to 240°C (5 min)

e Carrier Gas: Helium
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» Detection: Flame lonization Detector (FID)

Karl Fischer Titration

e Instrument: Mettler Toledo C30 or equivalent

o Method: Coulometric titration is used to determine the water content.

Visualizations

Diagrams provide a clear visual representation of complex information, aiding in the
understanding of the product and its analysis.
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Sample Reception and Identification

Receipt of Amidosulfuron-13C2,d6 Lot

Visual Inspection and Documentation
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Caption: Workflow for the generation of a Certificate of Analysis.

Caption: Molecular structure of Amidosulfuron with isotopic label positions indicated.
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 To cite this document: BenchChem. [Deconstructing the Certificate of Analysis: A Technical
Guide to Amidosulfuron-13C2,d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140779#amidosulfuron-13c2-d6-certificate-of-
analysis-explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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